2-Mercaptopyridine 2-Mercaptopyridine Pyridine-2-thiol is pyridine substituted at C-2 by a sulfanyl group. It has a role as a fluorescence quencher and an allergen. It is a member of pyridines and an aryl thiol.
Brand Name: Vulcanchem
CAS No.: 2637-34-5
VCID: VC0119420
InChI: InChI=1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
SMILES: C1=CC(=S)NC=C1
Molecular Formula: C5H5NS
Molecular Weight: 111.17 g/mol

2-Mercaptopyridine

CAS No.: 2637-34-5

Reference Standards

VCID: VC0119420

Molecular Formula: C5H5NS

Molecular Weight: 111.17 g/mol

2-Mercaptopyridine - 2637-34-5

CAS No. 2637-34-5
Product Name 2-Mercaptopyridine
Molecular Formula C5H5NS
Molecular Weight 111.17 g/mol
IUPAC Name 1H-pyridine-2-thione
Standard InChI InChI=1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
Standard InChIKey WHMDPDGBKYUEMW-UHFFFAOYSA-N
Isomeric SMILES C1=CC=NC(=C1)S
SMILES C1=CC(=S)NC=C1
Canonical SMILES C1=CC(=S)NC=C1
Melting Point 129.0 °C
Description Pyridine-2-thiol is pyridine substituted at C-2 by a sulfanyl group. It has a role as a fluorescence quencher and an allergen. It is a member of pyridines and an aryl thiol.
Synonyms 2-mercaptopyridine
2-thiopyridine
2-thiopyridine lead salt (+2)
2-thiopyridine sodium salt
2-thiopyridine titanium salt (+1)
2-thiopyridine zinc salt
2-thiopyridone
pyridine-2-thione
PubChem Compound 2723698
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator